Cas no 59321-17-4 (2-(2,2,2-Trifluoroethyl)isoquinolin-1(2H)-one)

• Product Name: 2-(2,2,2-Trifluoroethyl)isoquinolin-1(2H)-one
• CAS No: 59321-17-4
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 2834111
• PubChem ID: 58247175
• Update Time: 2025-04-21

2-(2,2,2-Trifluoroethyl)isoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID80729000
• SCHEMBL1758143
• 2-(2,2,2-Trifluoroethyl)isoquinolin-1(2H)-one
• 59321-17-4
• 2-(2,2,2-trifluoroethyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C11H8F3NO/c12-11(13,14)7-15-6-5-8-3-1-2-4-9(8)10(15)16/h1-6H,7H2
• InChI Key： VIHSWCMZTVCRLO-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC2C=CC=CC=2C1=O)(F)F

Computed Properties

• Exact Mass: 227.05579836Da
• Monoisotopic Mass: 227.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų